1-Bromo-3-isopropyladamantane
Description
1-Bromo-3-isopropyladamantane is a brominated derivative of adamantane, a rigid, diamondoid hydrocarbon structure known for its high thermal stability and lipophilicity. Brominated adamantanes are critical intermediates in organic synthesis, particularly in pharmaceuticals and materials science, due to their ability to undergo substitution reactions at the bromine site . The isopropyl substituent at the 3-position likely enhances steric bulk compared to methyl or hydrogen, influencing reactivity and molecular interactions.
Properties
Molecular Formula |
C13H21Br |
|---|---|
Molecular Weight |
257.21 g/mol |
IUPAC Name |
1-bromo-3-propan-2-yladamantane |
InChI |
InChI=1S/C13H21Br/c1-9(2)12-4-10-3-11(5-12)7-13(14,6-10)8-12/h9-11H,3-8H2,1-2H3 |
InChI Key |
IOPVEZQBHDNEEW-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)C12CC3CC(C1)CC(C3)(C2)Br |
Origin of Product |
United States |
Comparison with Similar Compounds
Key Observations :
- This effect is critical in drug design, where steric bulk can modulate binding affinity and metabolic stability .
- Thermal Stability : Adamantane derivatives generally exhibit high melting points (e.g., 1-bromoadamantane melts at 116–118°C) due to their rigid framework . The isopropyl variant may show similar stability but with a lower melting point due to reduced symmetry.
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